Cas no 1072952-06-7 ((3,4-Difluoro-5-nitrophenyl)boronic acid)

• Product Name: (3,4-Difluoro-5-nitrophenyl)boronic acid
• CAS No: 1072952-06-7
• MF: C₆H₄BF₂NO₄
• MW: 202.908068656921
• MDL: MFCD03092928
• CID: 857422
• PubChem ID: 44754745
• Update Time: 2025-07-23

(3,4-Difluoro-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluoro-5-nitrophenyl)boronic acid
• 3,4-DIFLUORO-5-NITROPHENYLBORONIC ACID
• (3,4-Difluoro-5-nitrophenyl)boronicacid
• 1072952-06-7
• DTXSID30660494
• 3,4-DIFLUORO-5-NITROPHENYLBORONICACID
• AB13161
• EN300-1141814
• G68447
• AKOS015853183
• MFCD03092928
• CS-0175137

• MDL： MFCD03092928
• Inchi： 1S/C6H4BF2NO4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2,11-12H
• InChI Key： NUMAMIBIFPKICQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(B(O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.02000
• Monoisotopic Mass: 203.0201441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 86.28000
• LogP: 0.07600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (3,4-Difluoro-5-nitrophenyl)boronic acid

Comprehensive Overview of (3,4-Difluoro-5-nitrophenyl)boronic acid (CAS No. 1072952-06-7)

(3,4-Difluoro-5-nitrophenyl)boronic acid (CAS No. 1072952-06-7) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique nitro and difluoro substitutions on the phenyl ring, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and agrochemical development.

The growing demand for fluorinated boronic acids like (3,4-Difluoro-5-nitrophenyl)boronic acid is driven by their exceptional reactivity and stability under diverse reaction conditions. Researchers increasingly explore its applications in designing targeted therapeutics, particularly in kinase inhibitor development, where boron-containing compounds play a pivotal role. Recent studies highlight its potential in PET tracer synthesis, aligning with the rising interest in precision medicine and diagnostic imaging technologies.

From a sustainability perspective, this compound's efficiency in catalytic transformations supports the pharmaceutical industry's shift toward greener chemistry practices. Its electron-withdrawing nitro group enhances reactivity in aryl-aryl bond formation, reducing energy consumption in synthetic pathways—a critical factor for ESG-focused manufacturers. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of CAS 1072952-06-7, ensuring compliance with stringent quality control standards.

The compound's molecular architecture also makes it valuable for OLED materials research, addressing the surge in demand for energy-efficient displays. As industries prioritize high-performance electronic materials, (3,4-Difluoro-5-nitrophenyl)boronic acid emerges as a candidate for charge-transport layers due to its planar conjugated system and electron-deficient properties.

Handling and storage recommendations for this boronic acid derivative emphasize protection from moisture and prolonged light exposure to maintain stability. While not classified as hazardous, proper laboratory safety protocols should always be followed. The compound's MSDS provides detailed guidance on personal protective equipment (PPE) and waste disposal procedures.

In summary, (3,4-Difluoro-5-nitrophenyl)boronic acid (CAS 1072952-06-7) represents a critical tool for innovators in life sciences and advanced materials. Its multifaceted applications—from accelerating drug candidate optimization to enabling breakthroughs in optoelectronics—underscore its importance in contemporary scientific endeavors.